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Compound of Interest

Methyl 5-(chlorosulfonyl)-4-
Compound Name:
methoxythiophene-3-carboxylate

Cat. No. B063327

CAS Number: 175203-45-9

This technical guide provides a comprehensive overview of Methyl 5-(chlorosulfonyl)-4-
methoxythiophene-3-carboxylate, a key intermediate in organic synthesis. The document is
intended for researchers, scientists, and professionals in the field of drug development and fine
chemical manufacturing.

Chemical Identity and Properties

Methyl 5-(chlorosulfonyl)-4-methoxythiophene-3-carboxylate is a substituted thiophene
derivative containing a reactive chlorosulfonyl group, a methoxy group, and a methyl ester
functionality.[1][2][3] These features make it a versatile building block in the synthesis of more
complex molecules.[4]

Table 1: Physicochemical Properties
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Property Value Source(s)
CAS Number 175203-45-9 [11[2][3][5]16]
Molecular Formula C7H7CIOsS2 [1][3]
Molecular Weight 270.7 g/mol [11[3]

Methyl 5-(chlorosulfonyl)-4-
IUPAC Name methoxythiophene-3- [1112]

carboxylate

COC(=0)C1=CSC(=C10C)S(
SMILES [1][3]
Cl)(=0)=0

IJGCIDNTXHGTFB-
InChliKey [1][3]
UHFFFAOYSA-N

Synthesis

A detailed, step-by-step experimental protocol for the synthesis of Methyl 5-
(chlorosulfonyl)-4-methoxythiophene-3-carboxylate is not extensively documented in
publicly available literature. However, based on general synthetic methodologies for similar
thiophene derivatives, its preparation likely involves a multi-step process. A plausible synthetic
route would begin with a suitably substituted thiophene precursor, followed by chlorosulfonation
to introduce the -SO2ClI group, and subsequent esterification to yield the final product. The
precise reagents and reaction conditions would require specific laboratory development and
optimization.

Reactivity and Chemical Transformations

The primary site of reactivity in Methyl 5-(chlorosulfonyl)-4-methoxythiophene-3-
carboxylate is the highly electrophilic chlorosulfonyl group. This functional group readily
undergoes nucleophilic substitution reactions with a variety of nucleophiles. This reactivity is
fundamental to its utility as a synthetic intermediate.[4]

For instance, the chlorosulfonyl moiety can react with amines to form sulfonamides, with
alcohols to produce sulfonate esters, and with water to hydrolyze to the corresponding sulfonic
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acid. This versatility allows for the introduction of a sulfonyl linkage, a common structural motif

in many biologically active compounds.

Below is a diagram illustrating the general reactivity of the chlorosulfonyl group.
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Figure 1: General reaction scheme for Methyl 5-(chlorosulfonyl)-4-methoxythiophene-3-

carboxylate.

Applications in Research and Development

As a functionalized heterocyclic compound, Methyl 5-(chlorosulfonyl)-4-methoxythiophene-
3-carboxylate serves as a valuable intermediate in the synthesis of a range of target
molecules, particularly in the pharmaceutical and agrochemical industries.[4] The ability to
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readily form sulfonamide and sulfonate ester linkages is crucial in the development of new
therapeutic agents and specialized chemicals.

While specific examples of blockbuster drugs derived directly from this starting material are not
prominent in the literature, its structural motifs are present in various classes of bioactive
molecules. Further research may uncover its utility in the synthesis of novel compounds with
potential applications in medicinal chemistry and material science.

Experimental Protocols

Detailed experimental protocols for the synthesis and subsequent reactions of Methyl 5-
(chlorosulfonyl)-4-methoxythiophene-3-carboxylate are not readily available in the
surveyed public domain literature. Researchers interested in utilizing this compound would
likely need to adapt general procedures for the manipulation of sulfonyl chlorides and
thiophene-based esters. Standard laboratory techniques for handling moisture-sensitive and
reactive compounds are recommended.

Signaling Pathways and Biological Activity

There is no specific information available in the public literature regarding the direct biological
activity of Methyl 5-(chlorosulfonyl)-4-methoxythiophene-3-carboxylate or its involvement
in any signaling pathways. Its primary role is that of a synthetic building block, and any
biological effects would be characteristic of the final products synthesized from it.

Conclusion

Methyl 5-(chlorosulfonyl)-4-methoxythiophene-3-carboxylate is a specialized chemical
intermediate with significant potential in synthetic organic chemistry. Its key feature is the
reactive chlorosulfonyl group, which allows for the straightforward formation of sulfonamides
and related structures. While detailed experimental and biological data are limited in the public
domain, its structural characteristics make it a compound of interest for the synthesis of novel
molecules in drug discovery and material science. Further research and publication of its
synthetic applications would be beneficial to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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